3-methoxy-N1-methylbenzene-1,2-diamine

• IUPAC Name: 3-methoxy-1-N-methylbenzene-1,2-diamine
• InChI: InChI=1S/C8H12N2O/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,10H,9H2,1-2H3
• InChI Key: OHQHGTZJKCAWDK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)OC)N
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• CAS No.: 177477-60-0

Description

3-methoxy-N1-methylbenzene-1,2-diamine is an organic compound with the molecular formula C8H12N2O. It is a derivative of benzene, featuring a methoxy group (-OCH3) and a methylated amine group (-NHCH3) attached to the benzene ring. This compound is known for its applications in various fields, including chemistry, biology, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methoxy-N1-methylbenzene-1,2-diamine typically involves the methylation of 3-methoxybenzene-1,2-diamine. One common method is the reaction of 3-methoxybenzene-1,2-diamine with methyl iodide (CH3I) in the presence of a base such as potassium carbonate (K2CO3). The reaction is usually carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-methoxy-N1-methylbenzene-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into corresponding amines.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are employed under acidic or basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Corresponding amines.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

3-methoxy-N1-methylbenzene-1,2-diamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-methoxy-N1-methylbenzene-1,2-diamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions .

Comparison with Similar Compounds

Similar Compounds

N-methyl-1,2-benzenediamine: Similar structure but lacks the methoxy group.

3-methoxybenzene-1,2-diamine: Similar structure but lacks the methylated amine group.

3-bromo-N1-methylbenzene-1,2-diamine: Similar structure but has a bromine substituent instead of a methoxy group.

Uniqueness

3-methoxy-N1-methylbenzene-1,2-diamine is unique due to the presence of both a methoxy group and a methylated amine group on the benzene ring. This combination of functional groups imparts distinct chemical and biological properties, making it valuable for various applications .

Synthesis routes and methods I

Procedure details

7.4 g (3-methoxy-2-nitrophenyl)-methylamine are suspended in 150 ml of ethyl acetate and hydrogenated with 1 g Pd/C 10% at a pressure of 50 psi and ambient temperature. After 4.5 hours the catalyst is suction filtered and the filtrate is evaporated to dryness. 5.9 g of the product are obtained as an oil.

Synthesis routes and methods II

Procedure details

To a suspension of lithium aluminum hydride (2.27 g) in tetrahydrofuran (50 ml) was added a suspension of ethyl N-(3-methoxy-2-nitrophenyl)carbamate (7.17 g) in tetrahydrofuran (15 ml) under ice-cooling, and the mixture was stirred for 1.5 hours at ambient temperature. Insoluble material was filtered off, and the filtrate was washed with water and brine, dried over magnesium sulfate and evaporated in vacuo. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=3:1, v/v) to give 2-amino-3-methoxy-N-methylaniline (687 mg).